Cas no 100795-92-4 (3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione)

• Product Name: 3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione
• CAS No: 100795-92-4
• MF: C₁₃H₁₅ClN₂O₃S
• MW: 314.787801027298
• MDL: MFCD01830171
• CID: 228474
• PubChem ID: 20847883
• Update Time: 2025-06-20

3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2-Aminoethyl)-5-(4-methoxybenzylidene)thiazolidine-2,4-dione hydrochloride
• (5E)-3-(2-AMINOETHYL)-5-(4-METHOXYBENZYLIDENE)-1,3-THIAZOLIDINE-2,4-DIONE HYDROCHLORIDE
• 2,4-Thiazolidinedione,3-(2-aminoethyl)-5-[(4-methoxyphenyl)methylene]-
• 3-(2-Amino-aethyl)-1-benzyl-2-methyl-indol-5-ol,Hydrochlorid
• 3-(2-Amino-aethyl)-5-(4-methoxy-benzyliden)-thiazolidin-2,4-dion
• 3-(2-amino-ethyl)-1-benzyl-2-methyl-indol-5-ol,hydrochloride
• 3-(2-amino-ethyl)-5-(4-methoxy-benzylidene)-thiazolidine-2,4-dione
• 3-<2-Amino-aethyl>-5-<4-methoxy-benzyliden>-thiazolidindion-(2,4)
• 3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione
• EN300-29986
• A910927
• 3-(2-AMINOETHYL)-5-[(4-METHOXYPHENYL)METHYLIDENE]-1,3-THIAZOLIDINE-2,4-DIONE HYDROCHLORIDE
• EN300-02327
• AKOS016877435
• Z56804669
• (5E)-3-(2-aminoethyl)-5-[(4-methoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione hydrochloride
• (5E)-3-(2-aminoethyl)-5-[(4-methoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione;hydrochloride
• MFCD08445261
• 100795-92-4
• 109401-52-7
• (E)-3-(2-Aminoethyl)-5-(4-methoxybenzylidene)thiazolidine-2,4-dionehydrochloride

• MDL： MFCD01830171
• Inchi： 1S/C13H14N2O3S.ClH/c1-18-10-4-2-9(3-5-10)8-11-12(16)15(7-6-14)13(17)19-11;/h2-5,8H,6-7,14H2,1H3;1H/b11-8+;
• InChI Key： LEDGHOKSFJGTLU-YGCVIUNWSA-N
• SMILES： Cl.S1C(N(C(/C/1=C\C1C=CC(=CC=1)OC)=O)CCN)=O

Computed Properties

• Exact Mass: 314.04900
• Monoisotopic Mass: 314.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• PSA: 97.93000
• LogP: 3.13040

3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on 3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione

3-(2-Aminoethyl)-5-(4-Methoxyphenyl)Methylidene-1,3-Thiazolidine-2,4-Dione: A Comprehensive Overview

CAS No. 100795-92-4, also known as 3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the thiazolidinedione class, which is well-known for its diverse pharmacological properties, including anti-diabetic, anti-inflammatory, and anti-cancer activities.

The thiazolidinedione scaffold is a versatile core structure that has been extensively studied for its ability to modulate various biological pathways. The presence of the aminoethyl and methoxyphenyl substituents in 3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione adds to its complexity and enhances its potential for therapeutic applications. The methylidene bridge further contributes to the compound's stability and bioavailability.

Recent research has focused on the anti-diabetic properties of thiazolidinediones, particularly their ability to improve insulin sensitivity and reduce blood glucose levels. Studies have shown that compounds with a similar structure to 3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione can activate peroxisome proliferator-activated receptor gamma (PPARγ), a key transcription factor involved in glucose and lipid metabolism. This activation leads to increased insulin sensitivity in target tissues such as adipose tissue and skeletal muscle.

In addition to its anti-diabetic effects, 3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione has been investigated for its anti-inflammatory properties. Inflammation is a critical factor in the development of various diseases, including cardiovascular diseases, neurodegenerative disorders, and cancer. The compound's ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6 has been demonstrated in both in vitro and in vivo studies. This makes it a promising candidate for the development of novel anti-inflammatory drugs.

The anti-cancer potential of 3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione has also been explored. Thiazolidinediones have been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines. Mechanistic studies have revealed that these compounds can target multiple signaling pathways involved in cancer progression, including the PI3K/Akt pathway and the Wnt/β-catenin pathway. The aminoethyl substituent in 3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione may enhance its ability to interact with specific protein targets, thereby increasing its therapeutic efficacy.

Furthermore, the methoxyphenyl group contributes to the compound's lipophilicity and improves its cellular uptake. This is particularly important for drugs that need to penetrate cell membranes to exert their effects. The methylidene bridge also plays a crucial role in stabilizing the thiazolidinedione ring structure, which is essential for maintaining the compound's biological activity.

In terms of clinical applications, 3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione has shown promise in preclinical studies for treating type 2 diabetes mellitus (T2DM). Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results have been encouraging, with the compound demonstrating significant improvements in glycemic control and insulin sensitivity without major adverse effects.

However, it is important to note that further research is needed to fully understand the pharmacokinetics and pharmacodynamics of 3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione. Ongoing studies are focusing on optimizing its formulation and delivery methods to enhance its therapeutic potential while minimizing side effects.

In conclusion, 3-(2-aminoethyl)-5-(4-methoxyphenyl)methylidene-1,3-thiazolidine-2,4-dione (CAS No. 100795-92-4) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further development in the fields of diabetes management, inflammation control, and cancer treatment. As research continues to advance our understanding of this compound's mechanisms of action and clinical utility, it holds great promise for improving patient outcomes in various medical conditions.